Cas no 2418650-69-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid
• CAS No: 2418650-69-6
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD32679305
• CID: 5669314
• PubChem ID: 154577480
• Update Time: 2025-05-22

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexa-4,5-dienoic acid
• EN300-26864663
• 2418650-69-6
• CID 154577480
• 2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4,5-hexadienoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid

• MDL： MFCD32679305
• Inchi： 1S/C21H19NO4/c1-2-3-12-19(20(23)24)22-21(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h3-11,18-19H,1,12-13H2,(H,22,25)(H,23,24)
• InChI Key： CGOCTVVERQJHPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC=C=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid (CAS: 2418650-69-6)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid (CAS: 2418650-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid as a versatile building block in peptide chemistry. The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The presence of the hexa-4,5-dienoic acid moiety introduces a unique conformational constraint, making it a valuable tool for studying peptide-protein interactions and designing novel bioactive peptides.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts to achieve high enantioselectivity during the synthesis of 2418650-69-6. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with minimal effects on COX-1. This selectivity suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects.

Furthermore, computational modeling studies have explored the binding interactions of 2418650-69-6 with various biological targets. Molecular docking simulations revealed that the compound's unique diene structure allows it to fit into the active sites of certain kinases, making it a candidate for kinase inhibitor development. These findings are particularly relevant in the context of cancer research, where kinase inhibitors play a critical role in targeted therapies.

Despite these promising developments, challenges remain in the practical application of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid. Issues such as stability under physiological conditions and bioavailability need to be addressed through further structural modifications and formulation studies. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexa-4,5-dienoic acid (CAS: 2418650-69-6) represents a promising scaffold in medicinal chemistry with diverse applications ranging from peptide synthesis to drug discovery. Continued research efforts are expected to uncover new insights into its mechanism of action and expand its utility in the development of novel therapeutics.